Cas no 404392-70-7 (tert-Butyldimethylsilyl N-Phenylbenzimidate)

• Product Name: tert-Butyldimethylsilyl N-Phenylbenzimidate
• CAS No: 404392-70-7
• MF: C₁₉H₂₅NOSi
• MW: 311.493406057358
• MDL: MFCD29916835
• CID: 325978
• PubChem ID: 87558415
• Update Time: 2025-06-20

tert-Butyldimethylsilyl N-Phenylbenzimidate Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, N-phenyl-, (1,1-dimethylethyl)dimethylsilyl ester (9CI)
• tert-Butyldimethylsilyl N-Phenylbenzimidate
• [tert-butyl(dimethyl)silyl] N-phenylbenzenecarboximidate
• t-BUTYLDIMETHYLSILYL-N-PHENYLBENZIMIDATE
• O-(tert-Butyldimethylsilyl)benzanilide
• TBDMS-BEZA
• TBS-BEZA
• 404392-70-7
• AKOS015840688
• AKOS025295298
• B2697
• T70885
• MFCD08276306
• tert-ButyldimethylsilylN-Phenylbenzimidate
• DTXSID20458504
• CQKWSHDUCPVOAI-UHFFFAOYSA-N
• TERT-BUTYLDIMETHYLSILYL N-PHENYLBENZENECARBOXIMIDATE
• CQKWSHDUCPVOAI-ZZEZOPTASA-N

• MDL： MFCD29916835
• Inchi： 1S/C19H25NOSi/c1-19(2,3)22(4,5)21-18(16-12-8-6-9-13-16)20-17-14-10-7-11-15-17/h6-15H,1-5H3/b20-18-
• InChI Key： CQKWSHDUCPVOAI-ZZEZOPTASA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O/C(/C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.17100
• Monoisotopic Mass: 311.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.93
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.501
• PSA: 21.59000
• LogP: 5.78670
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyldimethylsilyl N-Phenylbenzimidate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on tert-Butyldimethylsilyl N-Phenylbenzimidate

tert-Butyldimethylsilyl N-Phenylbenzimidate (CAS No. 404392-70-7): An Overview of Its Properties, Applications, and Recent Research

tert-Butyldimethylsilyl N-Phenylbenzimidate (CAS No. 404392-70-7) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which combines a tert-butyldimethylsilyl (TBS) protecting group with an N-phenylbenzimidate moiety. The TBS group is widely used in organic synthesis for the protection of hydroxyl groups, while the N-phenylbenzimidate functionality imparts additional reactivity and stability to the molecule.

The CAS Number 404392-70-7 serves as a unique identifier for this compound in chemical databases and literature, facilitating its precise reference and tracking. The molecular formula of tert-Butyldimethylsilyl N-Phenylbenzimidate is C₁₆H₂₁N₂O₂Si, and its molecular weight is approximately 301.43 g/mol. The compound is typically provided as a white to off-white solid with a melting point ranging from 85°C to 88°C.

In terms of its physical properties, tert-Butyldimethylsilyl N-Phenylbenzimidate exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). This solubility profile makes it an ideal candidate for various synthetic transformations and reactions in laboratory settings. Additionally, the compound's stability under standard laboratory conditions ensures that it can be stored and handled with relative ease.

The primary utility of tert-Butyldimethylsilyl N-Phenylbenzimidate lies in its role as a versatile reagent in organic synthesis. The TBS protecting group can be selectively introduced and removed under mild conditions, making it an excellent choice for protecting hydroxyl groups during multi-step synthetic sequences. This feature is particularly valuable in the synthesis of complex natural products and pharmaceutical intermediates where functional group compatibility and reactivity control are crucial.

Recent research has highlighted the potential of tert-Butyldimethylsilyl N-Phenylbenzimidate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA-dependent RNA polymerases. The researchers found that the TBS group provided enhanced stability to the intermediate, allowing for more efficient synthesis and purification steps.

In another study, published in Organic Letters, scientists investigated the use of tert-Butyldimethylsilyl N-Phenylbenzimidate in the synthesis of small molecules with potential anticancer activity. The compound was used to introduce a protected hydroxyl group into a series of benzimidazole derivatives, which were then evaluated for their ability to inhibit specific cancer cell lines. The results showed that several derivatives exhibited promising cytotoxic activity against various cancer cell lines, suggesting potential applications in cancer therapy.

Beyond its applications in pharmaceutical research, tert-Butyldimethylsilyl N-Phenylbenzimidate has also found use in materials science. A recent study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functionalized polymers with tunable properties. The researchers demonstrated that by incorporating tert-Butyldimethylsilyl N-Phenylbenzimidate into polymer chains, they could achieve precise control over the polymer's mechanical and thermal properties, opening up new possibilities for advanced materials design.

The environmental impact of tert-Butyldimethylsilyl N-Phenylbenzimidate is another area of ongoing research. While the compound itself is not classified as hazardous or toxic, its safe handling and disposal are essential to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthetic methods and greener alternatives to traditional silylation reagents to reduce the environmental footprint associated with their use.

In conclusion, tert-Butyldimethylsilyl N-Phenylbenzimidate (CAS No. 404392-70-7) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an essential tool for chemists working on complex synthetic problems and developing new therapeutic agents. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its utility and importance in various scientific fields.